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Compound of Interest

2-Amino-4-isopropyl-5-
Compound Name:
methylthiazole

Cat. No.: B033956

Introduction

This technical guide provides a comprehensive overview of 2-Amino-5-methylthiazole (CAS
Number: 7305-71-7), a heterocyclic amine that serves as a crucial building block in medicinal
chemistry. While the initial request concerned 2-Amino-4-isopropyl-5-methylthiazole (CAS
Number: 101012-43-5), a thorough literature search revealed a scarcity of publicly available
technical data for this specific compound. Consequently, this guide focuses on the closely
related and well-documented analogue, 2-Amino-5-methylthiazole.[1][2][3] This compound and
its derivatives have garnered significant interest due to their diverse biological activities,
including antioxidant, antimicrobial, and anticancer properties.[4][5][6] This guide is intended for
researchers, scientists, and drug development professionals, providing detailed information on
its chemical properties, synthesis, biological activities, and relevant experimental protocols.

Chemical and Physical Properties

2-Amino-5-methylthiazole is a solid, typically appearing as a pale yellow to brown powder or
crystals.[1] It is soluble in methanol and possesses the ability to form metal complexes, which
can interact with DNA.[2]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b033956?utm_src=pdf-interest
https://www.benchchem.com/product/b033956?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7809097/
https://www.researchgate.net/figure/Development-of-2-aminothiazole-core-in-anticancer-therapeutic-areas_fig1_348520570
https://pmc.ncbi.nlm.nih.gov/articles/PMC3765794/
https://www.tandfonline.com/doi/abs/10.1080/10426507.2020.1871347
https://www.jocpr.com/articles/synthesis-and-antimicrobial-activity-of-some-novel-2amino-thiazolederivatives.pdf
https://www.scholarsresearchlibrary.com/articles/biological-and-medicinal-significance-of-2aminothiazoles.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7809097/
https://www.researchgate.net/figure/Development-of-2-aminothiazole-core-in-anticancer-therapeutic-areas_fig1_348520570
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 7305-71-7

Molecular Formula C4H6N2S

Molecular Weight 114.17 g/mol

Melting Point 93-98 °C

Boiling Point 232.5 °C at 760 mmHg

Density 1.258 g/cm3

Appearance Pale yellow to brown crystals or powder

Synthesis of 2-Amino-5-methylthiazole Derivatives

A common method for the synthesis of 2-aminothiazole derivatives is the Hantzsch thiazole
synthesis, which involves the condensation of an a-haloketone with a thiourea derivative. The
following diagram illustrates a general synthetic workflow for creating derivatives of 2-Amino-5-
methylthiazole, which can then be used to explore a range of biological activities.
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Ethyl 4-bromo-3-oxopentanoate Thiourea

l l

Hydrazine Hydrate

:

Carbon Disulfide, KOH

:

Substituted Aldehydes

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

2-Aminothiazole Derivative

Up-regulation of Bax (Pro-apoptotic)

Inhibits Promotes

Mitochondrial Membrane Permeabilization

Cytochrome c Release

Caspase Activation

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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